N-(6-oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-yl)methanesulfonamide

• IUPAC Name: N-(6-oxo-4,5-dihydrocyclopenta[b]thiophen-4-yl)methanesulfonamide
• InChI: InChI=1S/C8H9NO3S2/c1-14(11,12)9-6-4-7(10)8-5(6)2-3-13-8/h2-3,6,9H,4H2,1H3
• InChI Key: CXDWTGLWHCOLEY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1CC(=O)C2=C1C=CS2
• Molecular Formula: C8H9NO3S2
• Molecular Weight: 231.3 g/mol

Description

“N-(6-oxo-5,6-dihydro-4H-cyclopenta[b]thiophen-4-yl)methanesulfonamide” is a chemical compound with the empirical formula C8H9NO3S2 and a molecular weight of 231.29. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Physical And Chemical Properties Analysis

The compound is described as having a molecular weight of 231.29. Other physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.

Scientific Research Applications

Antitumor Activity and Clinical Trials

Methanesulfonamide derivatives, such as those used in clinical trials, have shown significant antitumor activity in animal tumor systems, leading to phase I and II clinical trials to evaluate their efficacy and safety in human subjects. For instance, a phase I study on a methanesulfonamide derivative, N-[4-(9-acridinylamino)-3-methoxyphenyl], revealed moderate to severe leukopenia and mild thrombocytopenia as toxic effects, with some evidence of antitumor activity, especially in ovarian carcinoma, suggesting the potential for phase II studies (D. V. Von Hoff et al., 1978).

Gastrointestinal Applications

In another example, two methanesulfonamide derivatives of isoxsuprine demonstrated dramatic relaxant effects on the human nongravid uterus, indicating potential applications in managing uterine contractions and suggesting a novel approach to studying uterine physiology and pharmacology (R. Landesman et al., 1968).

Environmental and Health Monitoring

Research on environmental contamination and bioaccumulation of persistent organochlorines in human subjects showcases the analytical applications of chemical compounds in monitoring and assessing human exposure to environmental pollutants. This type of research provides critical data for understanding the geographical variation and specific accumulation of toxic compounds in human populations, offering insights into potential health risks and guiding public health policies (T. Minh et al., 2006).

Methane Dynamics and Vaccination Response

The study of breath methane dynamics post-COVID-19 vaccination presents an innovative application of chemical analysis in evaluating immune responses. By monitoring changes in breath methane levels, researchers can explore the potential for using methane as a biomarker for specific immune responses, shedding light on the non-microbial production and utilization of methane in the human body and its links to cellular processes and stress responses (D. Polag & F. Keppler, 2022).

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product. Therefore, the specific safety and hazard information for this compound is not provided in the available resources.